(3,5-Dimethylphenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• IUPAC Name: (3,5-dimethylphenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19FN2OS/c1-13-9-14(2)11-16(10-13)18(23)22-8-7-21-19(22)24-12-15-3-5-17(20)6-4-15/h3-6,9-11H,7-8,12H2,1-2H3
• InChI Key: RSIYAUMGPJWTPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCN=C2SCC3=CC=C(C=C3)F)C
• Molecular Formula: C19H19FN2OS
• Molecular Weight: 342.4 g/mol

Description

(3,5-Dimethylphenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C19H19FN2OS and its molecular weight is 342.43. The purity is usually 95%.
BenchChem offers high-quality (3,5-Dimethylphenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3,5-Dimethylphenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Methodology Development

• Catalyst- and Solvent-Free Synthesis : An efficient approach for the regioselective synthesis of heterocyclic compounds through a catalyst- and solvent-free method has been developed. This methodology uses microwave-assisted Fries rearrangement and is significant for the synthesis of complex organic compounds including those similar to the queried chemical (Moreno-Fuquen et al., 2019).

• Improvement on Synthesis Processes : An improved synthesis process for a related compound, highlighting process enhancements such as increased reaction temperature and intermediate filtration, demonstrates the continuous effort in refining chemical synthesis techniques for efficiency and yield improvement (Hong, 2004).

Applications in Biological Activities

• Antimicrobial and Anticancer Activities : Novel pyrazole derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity. This research suggests the potential for compounds with structural similarities to the queried compound to serve as lead structures in the development of new therapeutic agents (Hafez et al., 2016).

• Anti-Tumor Agents : The synthesis of derivatives based on the 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester framework has led to compounds exhibiting selective cytotoxicity against tumorigenic cell lines. This illustrates the use of such compounds in the development of anti-tumor agents (Hayakawa et al., 2004).

Material Science Applications

• Polymer Chemistry : The development of a new difluoro aromatic ketone monomer for the preparation of poly(arylene ether sulfone)s (PAES) bearing pendant groups showcases the relevance of such compounds in material science, particularly in creating membranes with specific ion exchange capacities and conductivities (Shi et al., 2017).